Cas no 2034544-38-0 (N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide)

• Product Name: N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide
• CAS No: 2034544-38-0
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5777073
• PubChem ID: 121170390
• Update Time: 2025-06-13

N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-2-oxoethyl]benzamide
• N-(2-(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-2-oxoethyl)benzamide
• CHEMBL4926890
• 2034544-38-0
• AKOS032459120
• N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide
• F6512-0010

• Inchi： 1S/C15H16N4O2/c20-14(10-16-15(21)12-4-2-1-3-5-12)18-8-9-19-13(11-18)6-7-17-19/h1-7H,8-11H2,(H,16,21)
• InChI Key： ILUPEEIIRWJCAM-UHFFFAOYSA-N
• SMILES： O=C(CNC(C1C=CC=CC=1)=O)N1CC2=CC=NN2CC1

Computed Properties

• Exact Mass: 284.12732577g/mol
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2Ų

Additional information on N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide

Recent Advances in the Study of N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide (CAS: 2034544-38-0)

The compound N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide (CAS: 2034544-38-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide to enhance its biological activity and pharmacokinetic properties. Researchers have employed advanced synthetic strategies, including multicomponent reactions and catalytic transformations, to achieve high yields and purity of the target compound. The structural elucidation of this molecule has been confirmed through techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring the accuracy of the synthesized product.

In vitro and in vivo studies have demonstrated that N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, recent findings indicate that this compound acts as a selective modulator of certain kinase enzymes, which play a critical role in cell signaling and proliferation. These findings suggest its potential utility in the development of novel therapeutics for cancer and inflammatory diseases.

Further investigations into the mechanism of action of N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide have revealed its ability to interact with key protein domains, leading to the disruption of pathogenic signaling cascades. Molecular docking studies and X-ray crystallography have provided insights into the binding modes of this compound, highlighting its specificity and affinity for target proteins. These structural insights are invaluable for the rational design of derivatives with improved efficacy and reduced off-target effects.

Despite the promising results, challenges remain in the development of N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Current research efforts are focused on optimizing the compound's pharmacokinetic profile and evaluating its safety in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)benzamide (CAS: 2034544-38-0) represents a promising candidate for drug development, with demonstrated biological activity and a well-characterized mechanism of action. Ongoing research aims to overcome existing challenges and unlock its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for the treatment of complex diseases.